BENGHE Methodological & Application

Check Availability & Pricing

Synthesis of Dimethyl 2,2-
bis(hydroxymethyl)malonate: An Application
Note and Protocol

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Dimethyl 2,2-
Compound Name:

bis(hydroxymethyl)malonate
CAS No.: 35329-73-8

Cat. No.: B028501

Get Quote
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Abstract

This document provides a detailed protocol for the synthesis of Dimethyl 2,2-
bis(hydroxymethyl)malonate, a valuable building block in organic synthesis. The procedure is
based on the well-established base-catalyzed hydroxymethylation of dimethyl malonate using
formaldehyde. This application note includes a step-by-step experimental protocol, a summary
of required materials and their properties, and a workflow diagram for clarity. The described
method is robust, offering good yields and high purity of the final product, which is a versatile
intermediate for the preparation of various substituted malonic esters and other complex
molecules.

Introduction
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Dimethyl 2,2-bis(hydroxymethyl)malonate is a key intermediate in synthetic organic
chemistry, primarily utilized in the construction of more complex molecular architectures. Its
bifunctional nature, possessing two hydroxyl groups and two methyl ester moieties, allows for a
variety of subsequent chemical transformations. This compound serves as a precursor for the
synthesis of substituted acrylic esters, isobutyric esters, and heterocyclic compounds. The
synthesis is achieved through a base-catalyzed reaction between dimethyl malonate and
formaldehyde, a classic example of a hydroxymethylation reaction.

Reaction Scheme

The overall reaction for the synthesis of Dimethyl 2,2-bis(hydroxymethyl)malonate is as
follows:

Data Presentation

Table 1: Reactants and Product Properties

Molecular Molar .
Compoun ) ) Amount Moles Density
Formula Weight ( Equivalen
d Name (9) (mol) (g/mL)
g/mol) t

Dimethyl
CsHgOa 132.11 1.0 132.11 1.0 1.154
Malonate

Formaldeh
yde (37% CH20 30.03 2.0 162.2 2.0 ~1.09

solution)

Potassium
Carbonate

K2COs 138.21 Catalyst 10.0 0.072 2.43
(anhydrous

)

Product:
Dimethyl
2,2-
bis(hydroxy

C7H1206 192.17 - - - -

methyl)mal

onate
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Experimental Protocol

This protocol is adapted from a similar, well-established procedure for the diethyl analog.

Materials:

Dimethyl malonate (=99%)

o Formaldehyde solution (37% in H20)

e Potassium carbonate (anhydrous, powder)
o Diethyl ether (anhydrous)

e Sodium sulfate (anhydrous)

e Saturated aqueous ammonium sulfate solution
e |ce

e 500 mL three-necked round-bottom flask

» Mechanical stirrer

e Dropping funnel

e Thermometer

» Condenser

e Separatory funnel

o Beakers and Erlenmeyer flasks

» Rotary evaporator

Procedure:

» Reaction Setup:
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o In a 500 mL three-necked round-bottom flask equipped with a mechanical stirrer, a
dropping funnel, and a thermometer, place 162.2 g of 37% formaldehyde solution (2.0
mol).

o Cool the flask in an ice-water bath to 10-15 °C.

o Slowly add 10.0 g of anhydrous potassium carbonate to the stirred formaldehyde solution.

o Addition of Dimethyl Malonate:
o Place 132.11 g (1.0 mol) of dimethyl malonate in the dropping funnel.

o Add the dimethyl malonate dropwise to the cooled, stirred formaldehyde-carbonate
mixture over a period of approximately 1.5 to 2 hours.

o Maintain the reaction temperature between 15-20 °C throughout the addition.
e Reaction:

o After the addition is complete, remove the ice bath and allow the mixture to stir at room
temperature for an additional 3 hours. The reaction mixture will become a clear, single
phase.

o Work-up:
o Transfer the reaction mixture to a separatory funnel.

o Add 150 mL of a saturated agueous ammonium sulfate solution to the separatory funnel
and shake vigorously. This will help to break any emulsions.

o Extract the aqueous layer with diethyl ether (3 x 100 mL).
o Combine the organic extracts.
e Drying and Solvent Removal:
o Dry the combined organic extracts over anhydrous sodium sulfate for at least 1 hour.

o Filter the drying agent and wash it with a small amount of fresh diethyl ether.
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o Remove the diethyl ether using a rotary evaporator. The temperature of the water bath
should not exceed 40 °C.

o Purification:

o The resulting crude product, a viscous oil, can be purified by vacuum distillation or
crystallization. For crystallization, dissolve the oil in a minimal amount of warm ethyl
acetate and cool in an ice bath to induce crystallization.

o Collect the crystals by vacuum filtration and wash with a small amount of cold ethyl
acetate.

o Dry the crystals under vacuum to obtain pure Dimethyl 2,2-
bis(hydroxymethyl)malonate.

Expected Yield:

Based on analogous reactions with diethyl malonate which can yield between 72-90%[1][2], a
similar yield is anticipated for the dimethyl ester.

Mandatory Visualization

Slow Addition of
Dimethyl Malonate
(maintain 15-20 °C)

Work-up:
- Saturated NH4)2504
| Ether Extraction

Final Product:
- Diethy! -

Drying: emov ) o
- Anhydrous Na2S04 - Rotary Evaporation e Dimethyl 2,2-bis(hydroxymethyl)malonate

Click to download full resolution via product page

Caption: Step-by-step workflow for the synthesis of Dimethyl 2,2-
bis(hydroxymethyl)malonate.

Safety Precautions

o Formaldehyde: is a known carcinogen and should be handled in a well-ventilated fume hood.

o Dimethyl malonate: can cause eye irritation.
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» Potassium carbonate: is a mild base; avoid contact with skin and eyes.
» Diethyl ether: is extremely flammable; ensure there are no ignition sources nearby.

o Always wear appropriate personal protective equipment (PPE), including safety glasses,
gloves, and a lab coat.

Conclusion

The protocol described provides a reliable and scalable method for the synthesis of Dimethyl
2,2-bis(hydroxymethyl)malonate. The starting materials are readily available and the
procedure employs standard laboratory techniques. The resulting product is of high purity and
can be used in a variety of subsequent synthetic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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